Cas no 204641-55-4 (3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine)

3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine structure
204641-55-4 structure
Product Name:3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
CAS No:204641-55-4
MF:C12H7ClF3NS
MW:289.703891038895
CID:3168334
PubChem ID:22450293
Update Time:2025-04-21

3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
    • SCHEMBL7671680
    • 3-chloro-2-phenylsulfanyl-5-(trifluoromethyl)pyridine
    • 204641-55-4
    • 3-Chloro-2-phenylthio-5-trifluoromethylpyridine
    • AKOS022193575
    • DK-0016
    • 3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C12H7ClF3NS/c13-10-6-8(12(14,15)16)7-17-11(10)18-9-4-2-1-3-5-9/h1-7H
    • InChI Key: STPADWRNLPKPIE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.9939826Da
  • Monoisotopic Mass: 288.9939826Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.2Ų
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